![molecular formula C20H26O5 B1200715 19-Noraldosterone CAS No. 76025-75-7](/img/structure/B1200715.png)
19-Noraldosterone
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Overview
Description
19-Noraldosterone belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule. This compound has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, this compound is primarily located in the membrane (predicted from logP) and cytoplasm.
Scientific Research Applications
1. Mineralocorticoid Activity and Renin-Angiotensin System Regulation
19-Noraldosterone has been identified as a potent mineralocorticoid with significant influence on the renin-angiotensin system in humans. Research has demonstrated that sodium restriction can lead to a significant increase in the urinary excretion of this compound, suggesting its role in fluid and electrolyte balance (Takeda, Miyamori, Takeda, Lewicka, & Vecsei, 1992; Takeda et al., 1996).
2. Hypertensinogenic Activities and Hypertension Studies
This compound is noted for its hypertensinogenic activities. Studies have explored its role in clinical and experimental hypertension, indicating its correlation with urinary 18,19-dihydroxycorticosterone and aldosterone, and its elevated levels in certain hypertensive conditions (Takeda, Miyamori, & Takeda, 1995; Takeda et al., 1997).
3. Biosynthesis in Adrenal Cells
Research focusing on the biosynthetic pathway of this compound in isolated rat glomerulosa cells has provided insights into its formation and metabolism, revealing its synthesis from [14C]pregnenolone and subsequent transformation into various mineralocorticoids (Takeda, Miyamori, Iki, Yoneda, & Takeda, 1994).
4. Aging and Urinary Excretion
The influence of aging on the urinary excretion of this compound has been studied, showing significant negative correlations with age. This suggests a potential role in the chronic regulation of mineralocorticoid activity (Takeda, Miyamori, Yoneda, Iki, & Takeda, 1995).
5. Role in Pregnancy-Induced Hypertension
Investigations into pregnancy-induced hypertension have revealed that this compound levels are significantly lower in affected individuals, pointing to its possible involvement in the pathophysiology of this condition (Takeda, Yoneda, Demura, Furukawa, Usukura, & Mabuchi, 2002).
Properties
76025-75-7 | |
Molecular Formula |
C20H26O5 |
Molecular Weight |
346.4 g/mol |
IUPAC Name |
(8S,9S,10R,11S,13R,14S,17S)-11-hydroxy-17-(2-hydroxyacetyl)-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde |
InChI |
InChI=1S/C20H26O5/c21-9-18(25)16-6-5-15-14-3-1-11-7-12(23)2-4-13(11)19(14)17(24)8-20(15,16)10-22/h7,10,13-17,19,21,24H,1-6,8-9H2/t13-,14-,15-,16+,17-,19+,20+/m0/s1 |
InChI Key |
BIDXSZCVYXAGCG-CRGXURCLSA-N |
Isomeric SMILES |
C1C[C@@H]([C@@]2([C@@H]1[C@@H]3CCC4=CC(=O)CC[C@@H]4[C@H]3[C@H](C2)O)C=O)C(=O)CO |
SMILES |
C1CC(C2(C1C3CCC4=CC(=O)CCC4C3C(C2)O)C=O)C(=O)CO |
Canonical SMILES |
C1CC(C2(C1C3CCC4=CC(=O)CCC4C3C(C2)O)C=O)C(=O)CO |
76025-75-7 | |
synonyms |
19-noraldosterone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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